13-cis-12-(3/'-carboxyphenyl)retinoic acid
13-cis-12-(3/'-carboxyphenyl)retinoic acid
Brand Name:
Vulcanchem
CAS No.:
141948-79-0
VCID:
VC0235657
InChI:
InChI=1S/C27H32O4/c1-18(12-14-24-19(2)8-7-15-27(24,4)5)11-13-23(20(3)16-25(28)29)21-9-6-10-22(17-21)26(30)31/h6,9-14,16-17H,7-8,15H2,1-5H3,(H,28,29)(H,30,31)/b14-12+,18-11+,20-16-,23-13-
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=C(C2=CC(=CC=C2)C(=O)O)C(=CC(=O)O)C)C
Molecular Formula:
C10H12O3
Molecular Weight:
420.5 g/mol
13-cis-12-(3/'-carboxyphenyl)retinoic acid
CAS No.: 141948-79-0
Main Products
VCID: VC0235657
Molecular Formula: C10H12O3
Molecular Weight: 420.5 g/mol
| CAS No. | 141948-79-0 |
|---|---|
| Product Name | 13-cis-12-(3/'-carboxyphenyl)retinoic acid |
| Molecular Formula | C10H12O3 |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | 3-[(1Z,3Z,5E,7E)-1-carboxy-2,6-dimethyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-1,3,5,7-tetraen-3-yl]benzoic acid |
| Standard InChI | InChI=1S/C27H32O4/c1-18(12-14-24-19(2)8-7-15-27(24,4)5)11-13-23(20(3)16-25(28)29)21-9-6-10-22(17-21)26(30)31/h6,9-14,16-17H,7-8,15H2,1-5H3,(H,28,29)(H,30,31)/b14-12+,18-11+,20-16-,23-13- |
| Standard InChIKey | XKKDQOHDTASHCE-PAZAWXFKSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C(\C2=CC(=CC=C2)C(=O)O)/C(=C\C(=O)O)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=C(C2=CC(=CC=C2)C(=O)O)C(=CC(=O)O)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=C(C2=CC(=CC=C2)C(=O)O)C(=CC(=O)O)C)C |
| Synonyms | 13-cis-12-(3'-carboxyphenyl)retinoic acid 4-(3-carboxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2Z,4E,6E,8E-nonatetraenoic acid BMS 181162 BMS-181162 BMS181162 |
| PubChem Compound | 6438744 |
| Last Modified | Nov 11 2021 |
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